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Compound of Interest

Compound Name: Timapiprant

Cat. No.: B1682908

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This document provides essential, immediate safety and
logistical information for handling Timapiprant, including personal protective equipment (PPE)
recommendations, and operational and disposal plans.

Personal Protective Equipment (PPE)

While Timapiprant is classified and shipped as a non-hazardous chemical, adherence to
standard laboratory safety protocols is crucial to minimize exposure and prevent contamination.
[1] The following PPE is recommended for handling Timapiprant in both solid (powder) and
solution forms.

For Compounding Non-Hazardous Products:

For all levels of compounding, personnel should be trained in the proper use of PPE.[2] A risk
assessment should be performed to identify any additional precautions needed for the specific
procedures being undertaken.[2][3]
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PPE Component

Specification

Rationale

Gloves

Powder-free nitrile or neoprene

gloves.[3]

Protects skin from contact with
the chemical and prevents

contamination of the product.

Lab Coat/Gown

A clean laboratory coat or a
disposable gown.[2][3]

Protects clothing and skin from

spills and contamination.

Eye Protection

Safety glasses with side
shields, goggles, or a face
shield.[3]

Protects eyes from splashes or

airborne particles.

Respiratory Protection

A mask should be worn as
needed, especially when
handling the powder form to

avoid inhalation.[3]

Minimizes the risk of inhaling

fine particles.

Head/Hair Covers

To be worn as needed.[3]

Prevents contamination of the
product with hair or other

particulates.

Operational Plans for Handling Timapiprant

Receiving and Storage:

o Shipping: Timapiprant is typically shipped under ambient temperature as a non-hazardous

chemical.[1]

o Short-term Storage (days to weeks): Store in a dry, dark place at 0 - 4°C.[1]

e Long-term Storage (months to years): Store at -20°C.[1]

e Stock Solution Storage: A stock solution can be stored at -80°C for up to 6 months or at
-20°C for up to 1 month, preferably under nitrogen.[4]

Handling Procedures:

e Weighing (Solid Form):
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o Perform in a well-ventilated area, preferably within a chemical fume hood or a balance
enclosure to minimize inhalation of the powder.

o Use appropriate tools (e.g., spatulas, weighing paper) to handle the powder.

o Minimize the generation of dust.[5]
» Solubilizing:

o Prepare solutions in a well-ventilated area.

o Ensure that eyewash stations and safety showers are readily accessible.[5]
e General Handling:

o Avoid contact with skin and eyes.[5]

o Do not eat, drink, or smoke in the laboratory.

o Wash hands thoroughly after handling the product.[5]

Disposal Plans

Even though Timapiprant is considered non-hazardous, proper disposal procedures must be
followed to prevent environmental contamination.

Waste Categories and Disposal Methods:
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Waste Type

Disposal Procedure

Solid Timapiprant Waste

Dispose of in a designated chemical waste
container for non-hazardous solids. This should
be collected by the institution's environmental
health and safety (EHS) department or a
licensed waste contractor. Do not dispose of in
regular trash unless explicitly permitted by your
institution's EHS guidelines.[6][7]

Liquid Timapiprant Waste (Solutions)

Small quantities of dilute, non-hazardous liquid
waste may be permissible for drain disposal with
copious amounts of water, but this requires
approval from your institution's EHS.[7][8] For
larger volumes or more concentrated solutions,
collect in a designated, labeled waste container

for non-hazardous chemical liquids.

Contaminated Labware (e.qg., pipette tips, tubes)

Dispose of in the appropriate solid waste
container. If there is residual liquid, it should be

managed as liquid waste.

Empty Containers

Rinse empty containers thoroughly with a
suitable solvent. The rinsate should be collected
as chemical waste. Once clean, the container
labels should be defaced, and the container can
be disposed of in the regular trash or recycling,

in accordance with institutional policy.[7][9]

Important Disposal Considerations:

o Labeling: All waste containers must be clearly labeled with the contents.[9]

e Segregation: Do not mix non-hazardous waste with hazardous waste streams.

e Institutional Guidelines: Always follow the specific waste disposal guidelines of your

institution or local regulations.[6]
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Experimental Workflow for Handling Timapiprant
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Caption: Workflow for the safe handling and disposal of Timapiprant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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